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Compound of Interest

Compound Name: 2-Amino-1-phenylethanol

Cat. No.: B155150

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety protocols and logistical procedures for the handling and
disposal of 2-Amino-1-phenylethanol. Adherence to these guidelines is essential for ensuring
a safe laboratory environment.

Hazard Identification and Classification

2-Amino-1-phenylethanol is a chemical that requires careful handling due to its potential
health hazards. According to the Globally Harmonized System of Classification and Labelling of
Chemicals (GHS), it is classified as follows:

o Skin Corrosion/Irritation: Category 2, Causes skin irritation.[1][2]
o Serious Eye Damage/Eye Irritation: Category 2A or 2, Causes serious eye irritation.[1][2]

e Specific Target Organ Toxicity (Single Exposure): Category 3, May cause respiratory
irritation.[1]

Some sources may also classify it as causing severe skin burns and eye damage.[3][4][5] It is
harmful if swallowed.

Personal Protective Equipment (PPE)
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The following table outlines the minimum required PPE for handling 2-Amino-1-

phenylethanol. It is imperative to always wear the appropriate PPE to prevent exposure.

Activity

Eye/Face
Protection

Hand Protection

Body Protection

Respiratory
Protection

Receiving/Unpac

Safety glasses

Chemical-

resistant gloves

Laboratory coat

Not generally

king with side shields o required
(e.g., Nitrile)
Chemical-
Safety glasses ) Not generally
Storage T _ resistant gloves Laboratory coat _
with side shields o required
(e.g., Nitrile)
Required if not
) handled in a
Chemical-

Weighing/Transf

Chemical splash

resistant gloves

(e.g., Nitrile),

Laboratory coat

certified chemical
fume hood. A

erring goggles i dust mask (e.qg.,
double-gloving )
N95) is
recommended
recommended.
[6]
To be conducted
) Chemical splash Chemical- in a well-
Conducting ] ]
) goggles and face  resistant gloves Laboratory coat ventilated area or
Reactions ) o )
shield (e.g., Nitrile) a chemical fume
hood.
] ) Air-purifying
Chemical splash Heavy-duty Chemical- ) ]
) i ) respirator with
Spill Cleanup goggles and face  chemical- resistant apron )
) ] ] appropriate
shield resistant gloves or suit )
cartridges

Waste Disposal

Chemical splash

goggles

Chemical-
resistant gloves

(e.g., Nitrile)

Laboratory coat

Not generally
required if
handling sealed
waste

containers.
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Note: Chemical protection gloves should be tested according to EN 374.[1][2] Breakthrough
times can be affected by temperature and stretching of the material.[1][2]

Operational Plan: Step-by-Step Handling Procedure

1. Preparation and Engineering Controls:

e Ensure a certified chemical fume hood is operational.

 Verify that a safety shower and eyewash station are readily accessible.
o Keep the work area clean and free of clutter.

o Have appropriate spill cleanup materials readily available.

2. Weighing and Transferring:

o Perform all weighing and transferring of 2-Amino-1-phenylethanol inside a chemical fume
hood to avoid dust inhalation.[1]

o Use a scoop or spatula to handle the solid material. Avoid creating dust.

» Close the container tightly after use.

3. Conducting Reactions:

e Set up all reactions involving 2-Amino-1-phenylethanol within a chemical fume hood.
e Use equipment that is clean, dry, and free of contaminants.

e Maintain a safe distance from the reaction and use a sash shield.

e Wash hands thoroughly after handling.[1]

4. Storage:

» Store 2-Amino-1-phenylethanol in a tightly closed container in a cool, dry, and well-
ventilated area.[2]
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e The recommended storage temperature is between 2-8°C.[2]
» Store away from incompatible materials.

o Keep away from food, drink, and animal feedingstuffs.[1][2]

Emergency Procedures

Exposure Scenario First Aid Measures

) Move the person to fresh air. If breathing is
Inhalation - _ . _ .
difficult, seek immediate medical attention.[7]

Immediately wash the affected area with plenty
) of soap and water for at least 15 minutes.[7]
Skin Contact . . C
Remove contaminated clothing. If skin irritation

persists, consult a physician.[1]

Immediately flush eyes with plenty of clean,

fresh water for at least 10-15 minutes, holding
Eye Contact the eyelids apart.[1][7] Remove contact lenses if

present and easy to do.[7] Seek immediate

medical attention from an ophthalmologist.[1][7]

Rinse mouth with water. Do NOT induce
Ingestion vomiting.[3][4] Call a physician or poison control

center immediately.[7]

Evacuate the area. Ventilate the affected area.

[1] Wearing appropriate PPE, cover the spill with
Spill an inert absorbent material. Take up the material

mechanically, controlling dust, and place itin a

suitable container for disposal.[1]

Disposal Plan

e This material and its container must be disposed of as hazardous waste.[1]

» Dispose of contents and container in accordance with all local, regional, national, and
international regulations.[1]
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» Do not empty into drains or release into the environment.[1]

Workflow for Handling 2-Amino-1-phenylethanol

Workflow for Handling 2-Amino-1-phenylethanol

1. Preparation

Don Appropriate PPE

\

Verify Fume Hood Operation

\

Locate Safety Shower & Eyewash

3. Storage

\

Prepare Spill Kit Store in Cool, Dry, Ventilated Area (2-8°C)

\

4
4
Proceed to Handling /For Subsequent Use
L

. Handlinggin Fume Hood)

Weigh/Transfer After Use/Reaction

\

Conduct Reaction

Post-Experiment

4. Cleanupv& Disposal

Decontaminate Work Area

\ 4

Dispose of Waste as Hazardous

A4

Remove PPE

\ 4

Wash Hands Thoroughly
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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